Cas no 824969-27-9 (Benzamide, N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-4-(trifluoromethyl)-)

• Product name: Benzamide, N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-4-(trifluoromethyl)-
• CAS No: 824969-27-9
• MF: C₁₈H₁₄F₃N₃O
• MW: 345.318474292755
• CID: 689605
• PubChem ID: 21897998

Benzamide, N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-4-(trifluoromethyl)-
• N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)-4-(trifluoromethyl)benzamide
• N-(3-methyl-5-phenyl-1H-pyrazole-4-yl)-4-trifluoromethyl-benzamide
• SCHEMBL4713038
• 824969-27-9
• DTXSID30619700

• Inchi： InChI=1S/C18H14F3N3O/c1-11-15(16(24-23-11)12-5-3-2-4-6-12)22-17(25)13-7-9-14(10-8-13)18(19,20)21/h2-10H,1H3,(H,22,25)(H,23,24)
• InChI Key： QLCCJTJKWIFFCZ-UHFFFAOYSA-N
• SMILES： CC1=C(C(=NN1)C2=CC=CC=C2)NC(=O)C3=CC=C(C=C3)C(F)(F)F

Computed Properties

• Exact Mass: 345.10889656g/mol
• Monoisotopic Mass: 345.10889656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų
• XLogP3: 4